Cas no 1403787-62-1 (Bepirovirsen)

Bepirovirsen structure
Bepirovirsen structure
Product Name:Bepirovirsen
CAS No:1403787-62-1
MF:
MW:
CID:5518670
Update Time:2025-07-18

Bepirovirsen Chemical and Physical Properties

Names and Identifiers

    • Bepirovirsen

Bepirovirsen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P029TMD-1mg
Bepirovirsen
1403787-62-1 97%
1mg
$552.00 2023-12-21
1PlusChem
1P029TMD-5mg
Bepirovirsen
1403787-62-1 97%
5mg
$1434.00 2023-12-21
1PlusChem
1P029TMD-10mg
Bepirovirsen
1403787-62-1 97%
10mg
$2391.00 2023-12-21
MedChemExpress
HY-147217-1mg
Bepirovirsen
1403787-62-1
1mg
¥2100 2024-04-20
MedChemExpress
HY-147217-5mg
Bepirovirsen
1403787-62-1
5mg
¥6650 2024-04-20

Additional information on Bepirovirsen

Research Brief on Bepirovirsen (1403787-62-1): A Promising Antisense Oligonucleotide for Chronic Hepatitis B

Bepirovirsen (GSK3228836), a synthetic antisense oligonucleotide (ASO) with the chemical identifier 1403787-62-1, has emerged as a groundbreaking therapeutic candidate for chronic hepatitis B virus (HBV) infection. This research brief synthesizes the latest preclinical and clinical findings on this investigational drug, which targets all HBV messenger RNAs (mRNAs) and pregenomic RNA (pgRNA) through sequence-specific binding. The compound's unique mechanism of action involves RNase H1-mediated degradation of viral RNA, leading to reduced hepatitis B surface antigen (HBsAg) and other viral protein production.

Recent Phase 2b studies (B-Clear trial, NCT04449029) demonstrated that 24 weeks of bepirovirsen treatment resulted in sustained HBsAg and HBV DNA loss in approximately 9-10% of chronic HBV patients, with higher response rates observed in patients receiving combination therapy with nucleos(t)ide analogues. The drug's pharmacokinetic profile shows dose-dependent exposure with a half-life of approximately 30 days, supporting monthly subcutaneous administration. Importantly, bepirovirsen exhibits a favorable safety profile, with injection site reactions being the most common adverse event.

Mechanistic studies reveal that bepirovirsen's efficacy correlates strongly with baseline HBsAg levels and host immune responses. The compound appears to restore HBV-specific T cell function in responders, suggesting dual antiviral and immunomodulatory effects. Current research focuses on identifying predictive biomarkers of response and optimizing combination regimens with existing antivirals or emerging immunotherapies. The ongoing Phase 3 B-Well study (NCT06045915) aims to confirm these findings in a larger patient population.

From a chemical perspective, bepirovirsen (1403787-62-1) is a 20-mer phosphorothioate oligonucleotide containing 2'-O-methoxyethyl modifications at positions 1-5 and 15-20, conferring enhanced nuclease resistance and target affinity. Stability studies indicate the drug remains >90% intact in human serum after 24 hours, supporting its prolonged pharmacological activity. Manufacturing challenges related to oligonucleotide synthesis purity and scale-up are being addressed through improved solid-phase synthesis techniques.

The development of bepirovirsen represents a paradigm shift in HBV treatment, moving beyond viral suppression toward functional cure. While challenges remain regarding response rates and cost-effectiveness, the compound's unique mechanism and clinical results position it as a potential cornerstone of future HBV combination therapies. Further research should explore optimal patient stratification strategies and long-term outcomes in responders.

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